Cas no 156004-66-9 ((S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine)

(S)-N,3-Dimethyl-1-(pyrrolidin-1-yl)butan-2-amine is a chiral amine compound featuring a pyrrolidine substituent, which imparts structural rigidity and potential stereoselective interactions. Its defined stereochemistry at the 2-position enhances selectivity in synthetic applications, making it valuable for asymmetric synthesis or as a building block in pharmaceutical intermediates. The presence of both dimethyl and pyrrolidinyl groups contributes to its unique electronic and steric properties, facilitating tailored reactivity in nucleophilic or catalytic processes. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships due to its constrained conformation. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial settings.
(S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine structure
156004-66-9 structure
Product Name:(S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine
CAS No:156004-66-9
MF:C10H22N2
MW:170.295082569122
CID:2137920
Update Time:2025-06-08

(S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-N-methyl-1-isopropyl-2-pyrrolidinoethanamine
    • (S)-N,3-diMethyl-1-(pyrrolidin-1-yl)butan-2-aMine
    • ZIDNRUFGAGPXNN-SNVBAGLBSA-N
    • (S)-N-Methyl-1-isopropyl-2-pyrrolizinoethanamine
    • (S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine
    • Inchi: 1S/C10H22N2/c1-9(2)10(11-3)8-12-6-4-5-7-12/h9-11H,4-8H2,1-3H3/t10-/m1/s1
    • InChI Key: ZIDNRUFGAGPXNN-SNVBAGLBSA-N
    • SMILES: N1(CCCC1)C[C@H](C(C)C)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 117
  • Topological Polar Surface Area: 15.3

(S)-N,3-Dimethyl-1-(pyrrolidin-1-YL)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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